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Compound of Interest

Compound Name: 2,2-Dimethylnona-4,8-dienenitrile

Cat. No.: B12547860 Get Quote

Standard Operating Procedure for 2,2-
Dimethylnona-4,8-dienenitrile
Disclaimer: 2,2-Dimethylnona-4,8-dienenitrile is a sparsely documented compound. The

following procedures are based on the safety profiles of structurally similar aliphatic nitriles.

Researchers should exercise extreme caution and may need to adapt these protocols based

on their own initial small-scale characterizations.

Application Notes
This document provides a standard operating procedure (SOP) for the safe handling, use, and

disposal of 2,2-Dimethylnona-4,8-dienenitrile in a research and development setting. Given

the limited specific data on this compound, this SOP is built upon the known properties and

hazards of related aliphatic nitriles. The primary audience for this guide includes researchers,

scientists, and professionals involved in drug development and chemical synthesis. The

protocols herein are designed to minimize risk and ensure the integrity of experimental results.

It is imperative to treat this compound as potentially hazardous until thorough toxicological data

is available.

Physical and Chemical Properties
The exact physical and chemical properties of 2,2-Dimethylnona-4,8-dienenitrile are not

readily available in the literature. The following table summarizes expected properties based on
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structurally related compounds such as decanenitrile and nonanenitrile.

Property Estimated Value / Information

Molecular Formula C₁₁H₁₇N

Molecular Weight 163.26 g/mol

Appearance Expected to be a colorless to pale yellow liquid.

Odor
No data available; likely has a characteristic

chemical odor.

Boiling Point Estimated to be in the range of 220-240 °C.

Flash Point Estimated to be > 80 °C.

Solubility
Expected to be insoluble in water and soluble in

organic solvents.

Stability Stable under normal laboratory conditions.

Hazard Identification and Safety Precautions
Based on related nitriles, 2,2-Dimethylnona-4,8-dienenitrile is presumed to be harmful if

swallowed, in contact with skin, or if inhaled. Contact with strong acids may liberate highly toxic

hydrogen cyanide gas.

Primary Hazards:

Acute Toxicity (Oral, Dermal, Inhalation): Assumed to be Category 4.

Skin Irritation: May cause skin irritation.

Eye Irritation: May cause serious eye irritation.

Reactivity: Avoid contact with strong oxidizing agents, strong acids, and strong bases.

Safety Precautions:

Always work in a well-ventilated chemical fume hood.
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Avoid breathing vapors or mist.

Prevent contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Keep away from heat, sparks, and open flames.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 2,2-Dimethylnona-4,8-dienenitrile:

Protection Type Specification

Eye/Face

Chemical safety goggles or a face shield,

compliant with OSHA 1910.133 or EN166

standards.

Skin
Nitrile or butyl rubber gloves. A lab coat or

chemical-resistant apron is required.

Respiratory

Not typically required if handled in a certified

chemical fume hood. For spills or poor

ventilation, use a NIOSH-approved respirator

with an organic vapor cartridge.

Experimental Protocols
General Handling and Workflow
The following diagram outlines the standard workflow for handling a novel chemical like 2,2-
Dimethylnona-4,8-dienenitrile.
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Caption: General laboratory workflow for handling chemical compounds.
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Protocol for Stock Solution Preparation (10 mM in
DMSO)

Preparation: Don all required PPE and ensure the chemical fume hood is operational.

Tare Vessel: Place a sterile, amber glass vial on an analytical balance and tare the weight.

Aliquot Compound: Carefully transfer approximately 1.63 mg of 2,2-Dimethylnona-4,8-
dienenitrile into the tared vial using a micropipette. Record the exact weight.

Add Solvent: Based on the recorded weight, add the calculated volume of anhydrous

dimethyl sulfoxide (DMSO) to achieve a final concentration of 10 mM. For 1.63 mg, this

would be 1.0 mL.

Dissolution: Cap the vial and vortex gently until the compound is fully dissolved.

Storage: Seal the vial with paraffin film, label it clearly with the compound name,

concentration, date, and your initials. Store at -20°C in a designated freezer.

Storage and Disposal
Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area. Keep

away from incompatible materials such as strong oxidizing agents and acids.

Disposal: Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations. Do not allow the material to enter drains or waterways. Waste

should be handled by a licensed professional waste disposal service.

Spill and Emergency Procedures
First Aid Measures

Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.

Skin Contact: Immediately wash the affected area with soap and plenty of water while

removing all contaminated clothing. Seek medical attention.
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Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. Seek immediate medical attention.

Ingestion: Clean mouth with water and drink plenty of water afterwards. Do not induce

vomiting. Call a physician or poison control center immediately.

Spill Response
The following decision tree outlines the appropriate response to a spill.

Spill Occurs

Is the spill large or
in a poorly ventilated area?

Evacuate the area.
Alert EH&S.

Yes

Small, contained spill

No

Cover with inert absorbent material
(e.g., vermiculite, sand)

Collect residue into a sealed
container for disposal

Clean the area with soap and water

Report the incident to the supervisor

Click to download full resolution via product page

Caption: Decision tree for chemical spill response.
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Hierarchy of Safety Controls
For all laboratory work involving this and other chemicals, a hierarchy of controls should be

implemented to ensure safety.

Elimination
(Most Effective)

Substitution

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(Least Effective)
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Caption: Hierarchy of safety controls in a laboratory setting.

To cite this document: BenchChem. [Standard operating procedure for handling 2,2-
Dimethylnona-4,8-dienenitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12547860#standard-operating-procedure-for-
handling-2-2-dimethylnona-4-8-dienenitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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